Cas no 929397-36-4 (1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide)

• Product Name: 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide
• CAS No: 929397-36-4
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 5319775
• PubChem ID: 21002953
• Update Time: 2025-11-01

1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6754-7019
• 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide
• 929397-36-4
• 1-(6,7-Dimethoxy-4-quinazolinyl)-4-piperidinecarboxamide

• Inchi： 1S/C16H20N4O3/c1-22-13-7-11-12(8-14(13)23-2)18-9-19-16(11)20-5-3-10(4-6-20)15(17)21/h7-10H,3-6H2,1-2H3,(H2,17,21)
• InChI Key： RRBPLQRUXODVJZ-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC=N2)C=C(OC)C(OC)=C3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.1±50.0 °C(Predicted)
• pka: 16.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide

Introduction to 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide (CAS No. 929397-36-4)

1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide, also known by its CAS number 929397-36-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.

The chemical structure of 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide features a quinazoline core with dimethoxy substitutions at the 6 and 7 positions, and a piperidine carboxamide moiety attached at the 4 position. This unique structural arrangement contributes to its pharmacological profile and has been the subject of extensive research in recent years.

One of the key areas of interest for 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide is its potential as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide effectively inhibits the activity of the epidermal growth factor receptor (EGFR), a key driver of many solid tumors.

In addition to its antitumor properties, 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. A study published in the Inflammation Research journal reported that treatment with 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide significantly reduced levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in a murine model of IBD.

The neuroprotective potential of 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide has also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis. A study published in the Neuropharmacology journal found that treatment with 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide significantly reduced neuronal cell death in a cellular model of Parkinson's disease by inhibiting the activation of caspase-3.

The pharmacokinetic properties of 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide have been evaluated to ensure its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens in preclinical models.

Safety and toxicity assessments are crucial for any potential therapeutic agent. Preclinical studies have demonstrated that 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

In conclusion, 1-(6,7-dimethoxyquinazolin-4-yl)piperidine-4-carboxamide (CAS No. 929397-36-4) is a promising compound with diverse biological activities that make it an attractive candidate for further development in various therapeutic areas. Its antitumor, anti-inflammatory, and neuroprotective properties highlight its potential to address significant unmet medical needs. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and safety.